Cas no 2229638-72-4 (1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2229638-72-4
• MF: C₁₀H₁₂ClF₂N₃
• MW: 247.672187805176
• CID: 6450454
• PubChem ID: 165801891
• Update Time: 2025-10-28

1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluorocyclopropylmethanamine
• [1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluorocyclopropyl]methanamine
• 2229638-72-4
• EN300-1959238

• Inchi： 1S/C10H12ClF2N3/c1-5-6(2)15-16-8(11)7(5)9(4-14)3-10(9,12)13/h3-4,14H2,1-2H3
• InChI Key： DVEAZPKJTRRKQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=C(C)N=N1)C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 247.0687814g/mol
• Monoisotopic Mass: 247.0687814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluorocyclopropylmethanamine

Research Brief on 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluorocyclopropylmethanamine (CAS: 2229638-72-4)

The compound 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluorocyclopropylmethanamine (CAS: 2229638-72-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel bioactive molecules. Its structural core, featuring a difluorocyclopropylmethanamine moiety, is particularly noteworthy for its ability to modulate enzyme activity and receptor binding. Researchers have successfully employed this compound in the development of inhibitors targeting key enzymes involved in inflammatory and metabolic disorders.

Pharmacological evaluations of 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluorocyclopropylmethanamine have demonstrated promising results in preclinical models. The compound exhibits high selectivity and potency against specific biological targets, making it a candidate for further optimization. Notably, its metabolic stability and pharmacokinetic profile have been characterized in recent in vitro and in vivo studies, providing a solid foundation for future clinical development.

In addition to its therapeutic potential, the compound's mechanism of action has been elucidated through advanced structural biology techniques. X-ray crystallography and molecular docking studies have revealed its binding interactions with target proteins, offering insights into structure-activity relationships. These findings are instrumental in guiding the design of next-generation derivatives with enhanced efficacy and reduced off-target effects.

Despite these advancements, challenges remain in the scalable synthesis and formulation of 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluorocyclopropylmethanamine. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as exploring novel delivery systems to enhance bioavailability. Collaborative research initiatives are underway to address these hurdles and accelerate the translation of this compound into clinical applications.

In conclusion, 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2-difluorocyclopropylmethanamine represents a promising scaffold in medicinal chemistry, with broad applicability across multiple therapeutic areas. Continued research into its pharmacological properties and synthetic accessibility will be crucial for unlocking its full potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this and related compounds for future drug discovery efforts.